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Compound of Interest

Compound Name: Cesium bicarbonate

Cat. No.: B093723 Get Quote

This guide provides an in-depth exploration of cesium bicarbonate (CsHCO₃), a compound of

increasing interest in advanced research and development. Tailored for researchers, scientists,

and professionals in drug development, this document synthesizes fundamental chemical data

with practical insights into its application, handling, and synthesis. Our focus is on the causality

behind experimental choices and the establishment of self-validating protocols, ensuring both

scientific rigor and practical utility.

Core Chemical Identity and Properties
Cesium bicarbonate, also known as cesium hydrogen carbonate, is an inorganic compound

that serves as a crucial precursor for the synthesis of various cesium salts.[1] While less

common than its carbonate counterpart, its unique properties make it an invaluable reagent in

specific chemical contexts.[2]

Molecular and Physical Characteristics
A clear understanding of the fundamental properties of cesium bicarbonate is essential for its

effective application. The compound is a white crystalline solid, notable for its high solubility in

water and its hygroscopic nature.[3][4]
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Property Value Source

Molecular Formula CHCsO₃ or CsHCO₃ [3], [2]

CAS Number 15519-28-5 [2]

Alternate CAS Number 29703-01-3 [4], [5]

Molecular Weight 193.922 g/mol [3], [6]

Appearance White crystalline solid/powder [3], [5]

Solubility in Water 67.77 g/100 mL at 20°C [2]

The presence of the heavy cesium atom imparts a high molecular weight and density,

distinguishing it from other alkali metal bicarbonates.[4] This characteristic can influence

reaction kinetics and separation processes, a critical consideration in experimental design.

Chemical Reactivity and Stability
Cesium bicarbonate is a strong alkaline agent.[5] In solution, it establishes an equilibrium that

can provide buffering capacity, a property leveraged in various chemical and analytical

procedures.[4][5] It is thermally sensitive and will decompose upon heating to yield cesium

carbonate, water, and carbon dioxide. This thermal instability is a key factor in its storage and

handling, as well as in the design of high-temperature reactions.

Synthesis and Manufacturing
The primary route for synthesizing cesium bicarbonate involves the reaction of cesium

carbonate with carbon dioxide in an aqueous solution. This process is reversible and sensitive

to temperature and pressure, requiring careful control to maximize yield and purity.

Laboratory-Scale Synthesis Protocol
Objective: To produce high-purity cesium bicarbonate from cesium carbonate.

Materials:

Cesium carbonate (Cs₂CO₃)
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Deionized water

Carbon dioxide (CO₂) gas

Ice bath

Reaction vessel with gas inlet and outlet

Magnetic stirrer

Methodology:

Dissolution: Prepare a saturated solution of cesium carbonate in deionized water at room

temperature in the reaction vessel.

Cooling: Place the reaction vessel in an ice bath and allow the solution to cool to 0-5°C with

continuous stirring. This increases the solubility of CO₂ in the solution, driving the reaction

forward.

Carbonation: Bubble CO₂ gas through the cold solution. The bicarbonate, being less soluble

than the carbonate at this temperature, will precipitate out of the solution.

Precipitation and Filtration: Continue bubbling CO₂ until precipitation is complete. Collect the

cesium bicarbonate precipitate by vacuum filtration.

Washing and Drying: Wash the precipitate with a small amount of ice-cold deionized water to

remove any unreacted cesium carbonate. Dry the product under vacuum at a low

temperature to prevent decomposition.

Cesium Carbonate Solution Cooling (0-5°C)
Increase CO₂ Solubility

CO₂ Introduction Precipitation of CsHCO₃
Exceeds Solubility Limit

Vacuum Filtration Low-Temp Vacuum Drying Pure CsHCO₃

Click to download full resolution via product page

Caption: Workflow for the synthesis of cesium bicarbonate.

Applications in Research and Development
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The distinct properties of cesium bicarbonate make it a valuable tool in several specialized

areas of research.

Organic Synthesis
In organic chemistry, cesium bicarbonate serves as a mild base.[5] Its utility is particularly

pronounced in reactions where stronger, more common bases like potassium or sodium

carbonate lead to undesirable side reactions or decomposition of sensitive functional groups.

The high solubility of many cesium salts in organic solvents can also facilitate homogeneous

reaction conditions.

Materials Science
The compound is a precursor for cesium-based catalysts.[5] These catalysts are gaining

attention for their potential in various industrial processes, including polymerization and

environmental remediation. The purity of the initial cesium bicarbonate is paramount to

achieving the desired catalytic activity and selectivity.

Analytical Chemistry
As a buffering agent, cesium bicarbonate can be used to control the pH of solutions in

analytical experiments.[5] Its high purity grades are essential for applications in trace metal

analysis, where contamination from other alkali metals could interfere with results.

Pharmaceutical Intermediates
Cesium bicarbonate is utilized in the synthesis of complex pharmaceutical intermediates.[1]

Its role as a reagent in the formation of specific cesium salts is a key application in this field.[1]

Safety, Handling, and Storage
Trustworthiness in experimental work begins with safety. Proper handling of cesium
bicarbonate is crucial due to its alkaline nature and the potential reactivity of cesium

compounds.

Handling: Always use personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.
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Storage: Store in a tightly sealed container in a cool, dry place.[5] Its hygroscopic nature

necessitates protection from atmospheric moisture to prevent degradation and clumping.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

waste.

Personal Protective Equipment

Handling Procedures

Storage Requirements

Gloves

Avoid Contact

Safety Glasses Lab Coat

Fume Hood

Avoid Inhalation

Cool, Dry Place Tightly Sealed Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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